Cas no 946351-18-4 (3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide)
3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide Chemical and Physical Properties
Names and Identifiers
-
- CCG-194691
- AKOS002069625
- MFCD09238809
- 3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide
- N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3-methylbutanamide
- 946351-18-4
- CHEMBL2425792
- F2080-0007
- 3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide
-
- Inchi: 1S/C10H16N4OS/c1-7(2)6-8(15)11-9-12-13-10-14(9)4-3-5-16-10/h7H,3-6H2,1-2H3,(H,11,12,15)
- InChI Key: PSPLMIZRYPJZLI-UHFFFAOYSA-N
- SMILES: S1C2=NN=C(NC(CC(C)C)=O)N2CCC1
Computed Properties
- Exact Mass: 240.10448232g/mol
- Monoisotopic Mass: 240.10448232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 85.1Ų
3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2080-0007-2μmol |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 2μl |
$85.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-5μmol |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 5μl |
$94.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-10μmol |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 10μl |
$103.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-20μmol |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 20μl |
$118.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-1mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 1mg |
$81.0 | 2023-05-18 | |
| Life Chemicals | F2080-0007-2mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 2mg |
$88.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-3mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 3mg |
$94.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-4mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 4mg |
$99.0 | 2023-05-18 | |
| Life Chemicals | F2080-0007-5mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 5mg |
$103.5 | 2023-05-18 | |
| Life Chemicals | F2080-0007-10mg |
3-methyl-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}butanamide |
946351-18-4 | 90%+ | 10mg |
$118.5 | 2023-05-18 |
3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide
3-Methyl-N-{5H,6H,7H-1,2,4-Triazolo[3,4-b]1,3-Thiazin-3-yl}Butanamide (CAS No. 946351-18-4): A Comprehensive Overview
In the ever-evolving landscape of chemical research and development, 3-methyl-N-{5H,6H,7H-1,2,4-triazolo[3,4-b]1,3-thiazin-3-yl}butanamide (commonly referenced by its CAS number 946351-18-4) has emerged as a compound of significant interest. This molecule belongs to the class of heterocyclic compounds, which are renowned for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazine ring fused with a triazole ring system, making it a unique member of the thiazole-thiazine family.
The synthesis of 946351-18-4 involves a series of carefully orchestrated chemical reactions. Researchers have employed various methodologies to construct the core heterocyclic framework. For instance, the formation of the triazolo-thiazine ring system often begins with the reaction of an appropriate thioamide with a nitrile in the presence of a base. Subsequent steps may involve alkylation or acylation to introduce the methyl and butanamide substituents. The optimization of these steps has been a focal point in recent studies aimed at improving yield and purity.
One of the most compelling aspects of 946351-18-4 is its potential in drug discovery. The compound's structure suggests that it could serve as a scaffold for developing bioactive molecules with specific pharmacological properties. Recent studies have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases. For example, researchers have reported that derivatives of this compound exhibit moderate activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While these findings are preliminary, they underscore the importance of further investigation into its therapeutic potential.
Beyond its biological applications, 946351-18-4 has also garnered attention in materials science. The compound's aromaticity and conjugation make it a candidate for use in organic electronics. Recent experiments have demonstrated that thin films formed from this compound exhibit semiconducting properties under specific conditions. This opens up possibilities for its integration into organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). However, more work is needed to optimize its electronic properties for practical applications.
The stability and reactivity of 946351-18-4 are additional areas of active research. Studies have shown that the compound is relatively stable under ambient conditions but undergoes decomposition upon exposure to strong acids or bases. This information is crucial for its safe handling and storage in laboratory settings. Furthermore, investigations into its reactivity with common reagents have provided insights into potential side reactions during synthesis or purification processes.
From an environmental standpoint, understanding the fate and transport of 946351-18-4 in natural systems is essential for assessing its ecological impact. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions. However, further studies are required to evaluate its persistence in different environmental compartments and potential toxicity to aquatic organisms.
In conclusion, 946351-18-4, or 3-methyl-N-{5H,6H,7H-1,2,4-triazolo[3,4-b]1
946351-18-4 (3-methyl-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)